Cas no 498572-43-3 (Pyrimidine, 2,4,6-tris(4-methoxyphenyl)-)

Pyrimidine, 2,4,6-tris(4-methoxyphenyl)- structure
498572-43-3 structure
Product Name:Pyrimidine, 2,4,6-tris(4-methoxyphenyl)-
CAS No:498572-43-3
MF:C25H22N2O3
MW:398.453786373138
CID:1552037
Update Time:2024-08-24

Pyrimidine, 2,4,6-tris(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 2,4,6-tris(4-methoxyphenyl)-
    • Inchi: 1S/C25H22N2O3/c1-28-20-10-4-17(5-11-20)23-16-24(18-6-12-21(29-2)13-7-18)27-25(26-23)19-8-14-22(30-3)15-9-19/h4-16H,1-3H3
    • InChI Key: UETMAIRNWZZFQI-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=C(OC)C=C2)=NC(C2=CC=C(OC)C=C2)=CC(C2=CC=C(OC)C=C2)=N1

Computed Properties

  • Exact Mass: 398.16316

Experimental Properties

  • Density: 1.159±0.06 g/cm3(Predicted)
  • Melting Point: 182 °C
  • Boiling Point: 508.8±50.0 °C(Predicted)
  • PSA: 53.47
  • pka: 1.83±0.32(Predicted)
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